Cas no 26530-93-8 (1-methyl-1H-benzimidazol-6-amine Dihydrochloride)

• Product Name: 1-methyl-1H-benzimidazol-6-amine Dihydrochloride
• CAS No: 26530-93-8
• Molecular Formula: C₈H₉N₃
• Molecular Weight: 147.1772
• MDL: MFCD09764050
• CID: 249693
• PubChem ID: 13680283

1-methyl-1H-benzimidazol-6-amine Dihydrochloride Properties

Names and Identifiers

• 1-Methyl-1H-benzo[d]imidazol-6-amine
• 1H-Benzimidazol-6-amine,1-methyl-
• 1H-Benzimidazol-6-amine,1-methyl-(9CI)
• 1-Methyl-1H-benzimidazol-6-amine
• 1-METHYL-1H-BENZIMIDAZOL-6-AMINE X2HCL
• 1-methyl-1H-benzimidazol-6-amine(SALTDATA: FREE)
• 1-methyl-1H-benzoimidazol-6-amine
• 1-methyl-6-amino-1H-benzo[d]imidazole
• 1-methyl-6-aminobenzimidazole
• 1-methylbenzimidazole-6-ylamine
• 3-methyl-1,3-benzodiazol-5-amine
• 3-methyl-3H-benzimidazol-5-yl amine
• 3-methyl-3H-benzoimidazol-5-ylamine
• 6-amino-1-methylbenzimidazole
• 6-amino-1-methylindazole
• AGN-PC-00NK05
• SBB071966
• SureCN520854
• 1H-Benzimidazol-6-amine, 1-methyl-
• 3-methylbenzimidazol-5-amine
• 3-methyl-5-aminobenzimidazole
• 6-amino-1-methyl-benzimidazole
• AYZALFCBEKQGRT-UHFFFAOYSA-N
• 3-Methyl-3H-benzimidazol-5-ylamine
• 8779AD
• MC
• AKOS000298801
• SCHEMBL520854
• SB75657
• DTXSID90546563
• MFCD09764050
• DS-16673
• 26530-93-8
• EN300-724969
• BUTANOICACID,3-HYDROXY-4-IODO-,ETHYLESTER,(S)
• 1-methyl-1H-1,3-benzodiazol-6-amine
• A877198
• SY104268
• FT-0683678
• C74374
• 1-Methyl-1H-benzimidazol-6-amine, AldrichCPR
• CS-W021347
• BB 0259582
• ALBB-013281
• XH0069

• MDL： MFCD09764050
• InChIKey： AYZALFCBEKQGRT-UHFFFAOYSA-N
• Inchi： 1S/C8H9N3/c1-11-5-10-7-3-2-6(9)4-8(7)11/h2-5H,9H2,1H3
• SMILES： N1(C([H])([H])[H])C([H])=NC2C([H])=C([H])C(=C([H])C1=2)N([H])[H]

Computed Properties

• Exact Mass: 147.07977
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 147.079647300g/mol
• Heavy Atom Count: 11
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8

Experimental Properties

• PSA: 43.84
• Refractive Index: 1.667
• Boiling Point: 348.6°C at 760 mmHg
• Flash Point: 164.6°C
• Density: 1.27